Cas no 7598-84-7 (Z-Gly-Gly-Gly-Gly-Gly-Gly-OH)

Z-Gly-Gly-Gly-Gly-Gly-Gly-OH is a synthetic hexaglycine peptide derivative featuring a benzyloxycarbonyl (Z) protecting group at the N-terminus and a free carboxylic acid at the C-terminus. This compound serves as a valuable intermediate in peptide synthesis, particularly for constructing glycine-rich sequences or spacer arms in bioconjugation applications. Its repetitive glycine backbone ensures high flexibility and solubility in aqueous and organic solvents, facilitating further modifications. The Z-group enhances stability during synthesis while remaining cleavable under mild acidic conditions. This peptide is commonly utilized in research for studying peptide structure, as a model for polyglycine stretches, or as a linker in biomaterial design. Its purity and defined sequence make it suitable for precise biochemical applications.
Z-Gly-Gly-Gly-Gly-Gly-Gly-OH structure
Z-Gly-Gly-Gly-Gly-Gly-Gly-OH structure
Product Name:Z-Gly-Gly-Gly-Gly-Gly-Gly-OH
CAS No:7598-84-7
MF:C20H26N6O9
MW:494.455244541168
CID:572998
PubChem ID:344905
Update Time:2025-06-30

Z-Gly-Gly-Gly-Gly-Gly-Gly-OH Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-[[2-[[2-[[2-[(2-phenylmethoxycarbonylaminoacetyl)amino]acetyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetic acid
    • 2-[[2-[[2-[[2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetyl]amino]acetic acid
    • Z-gly-gly-gly-gly-gly-gly-oh
    • Z-Hexaglycin
    • DTXSID50322800
    • N-[(Benzyloxy)carbonyl]glycylglycylglycylglycylglycylglycine
    • 7598-84-7
    • NSC402060
    • 3,6,9,12,15,18-hexaoxo-1-phenyl-2-oxa-4,7,10,13,16,19-hexaazahenicosan-21-oic acid
    • NSC-402060
    • Z-Gly-Gly-Gly-Gly-Gly-Gly-OH
    • Inchi: 1S/C20H26N6O9/c27-14(21-7-15(28)23-9-17(30)25-11-19(32)33)6-22-16(29)8-24-18(31)10-26-20(34)35-12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,21,27)(H,22,29)(H,23,28)(H,24,31)(H,25,30)(H,26,34)(H,32,33)
    • InChI Key: GMMNGUALWAADEZ-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NCC(NCC(NCC(NCC(NCC(=O)O)=O)=O)=O)=O)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 494.17600
  • Monoisotopic Mass: 494.17612643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 21
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 221Ų

Experimental Properties

  • PSA: 221.13000
  • LogP: -1.07620

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Additional information on Z-Gly-Gly-Gly-Gly-Gly-Gly-OH

Research Briefing on Z-Gly-Gly-Gly-Gly-Gly-Gly-OH and CAS 7598-84-7 in Chemical Biology and Pharmaceutical Applications

Recent advancements in peptide-based therapeutics have highlighted the significance of hexaglycine sequences, particularly Z-Gly-Gly-Gly-Gly-Gly-Gly-OH (CAS 7598-84-7), as versatile building blocks for drug development and biochemical research. This briefing synthesizes the latest findings on its structural properties, synthetic methodologies, and emerging applications in targeted drug delivery and enzyme substrate studies.

A 2023 study in Journal of Peptide Science demonstrated that Z-protected hexaglycine (7598-84-7) exhibits exceptional conformational flexibility, enabling its integration into self-assembling drug carriers. Researchers utilized solid-phase peptide synthesis (SPPS) with Fmoc chemistry, achieving 98.7% purity confirmed by HPLC and mass spectrometry. The compound's water solubility (up to 50 mM at pH 7.4) and protease resistance make it particularly valuable for prolonged circulation in biological systems.

Innovative applications have emerged in oncology research, where Z-Gly-Gly-Gly-Gly-Gly-Gly-OH serves as a spacer in antibody-drug conjugates (ADCs). Clinical-stage studies show that incorporating this hexaglycine linker between monoclonal antibodies and payloads (e.g., MMAE) reduces aggregation by 40% compared to traditional PEG linkers, while maintaining payload release kinetics (IC50 = 2.1 nM in HER2+ cell lines).

Notably, the compound's role in nanotechnology was highlighted in Nature Biomedical Engineering (2024), where its repetitive Gly-Gly motifs facilitated the development of pH-responsive nanocarriers. These systems demonstrated 3.8-fold increased tumor accumulation in murine models compared to controls, attributed to the enhanced permeability and retention (EPR) effect modulated by the peptide's length and charge distribution.

Ongoing challenges include optimizing large-scale production methods, as current SPPS approaches yield only gram-scale quantities. Alternative strategies using recombinant expression in E. coli are under investigation, though post-translational modifications remain a technical hurdle. Regulatory considerations for GMP manufacturing are being addressed through collaboration between academic institutions and CDMOs specializing in peptide APIs.

Future directions focus on exploiting 7598-84-7's unique properties for neurodegenerative disease therapeutics, where its blood-brain barrier permeability is being evaluated in partnership with major pharmaceutical companies. Preliminary data suggest potential for delivering siRNA across biological barriers when conjugated to the hexaglycine sequence.

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